Cas no 101491-41-2 (Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1))

Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1) Properties

Names and Identifiers

• Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1)
• 3-(diaminomethylidene)-1,1-dipentylguanidine,hydrochloride
• BIGUANIDE, 1,1-DIPENTYL-
• DTXSID30906223
• N,N-Dipentyltriimidodicarbonic diamide
• 101491-41-2
• 1,1-Diamylbiguanide
• SCHEMBL2955338
• 1,1-Dipentylbiguanide
• +Expand

• InChIKey： ASLUEXWHMHPYQQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H27N5/c1-3-5-7-9-17(10-8-6-4-2)12(15)16-11(13)14/h3-10H2,1-2H3,(H5,13,14,15,16)
• SMILES： CCCCCN(C(/N=C(/N)\N)=N)CCCCC

Computed Properties

• Exact Mass: 241.22691
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 10
• Monoisotopic Mass: 241.226646
• Heavy Atom Count: 17
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 91.5

Experimental Properties

• LogP: 4.17930
• PSA: 91.49
• Refractive Index: 1.522
• Boiling Point: 355.9°Cat760mmHg
• Flash Point: 169°C
• Density: 1.04